Cas no 885957-58-4 (2-(2,5-dimethoxyphenyl)ethanimidamide)

2-(2,5-Dimethoxyphenyl)ethanimidamide is a specialized organic compound featuring a phenyl ring substituted with two methoxy groups at the 2- and 5-positions, coupled with an ethanimidamide functional group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The dimethoxy substitution enhances electronic modulation, facilitating selective transformations in complex syntheses. Its well-defined molecular architecture ensures consistent performance in nucleophilic and electrophilic reactions. The compound is typically utilized in research and development settings, where high-purity standards are critical for reproducibility in organic synthesis and medicinal chemistry applications.

2-(2,5-dimethoxyphenyl)ethanimidamide structure

885957-58-4 structure

Product Name:2-(2,5-dimethoxyphenyl)ethanimidamide

CAS No:885957-58-4

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:1089887

PubChem ID:5077959

Update Time:2025-06-14

2-(2,5-dimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

- 2-(2,5-Dimethoxyphenyl)acetimidamide
- 2-(2,5-dimethoxyphenyl)ethanimidamide
- SCHEMBL1520576
- EN300-1826961
- DTXSID00408108
- AKOS006294687
- 885957-58-4
- MDL： MFCD05662995
- Inchi： 1S/C10H14N2O2/c1-13-8-3-4-9(14-2)7(5-8)6-10(11)12/h3-5H,6H2,1-2H3,(H3,11,12)
- InChI Key： NIHLFSHGZYIPQY-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1CC(=N)N)OC

Computed Properties

Exact Mass: 194.105527694g/mol
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 68.3Å²

2-(2,5-dimethoxyphenyl)ethanimidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118403-1g	2-(2,5-Dimethoxyphenyl)acetimidamide	885957-58-4	95%	1g	$357.00	2023-08-31
Enamine	EN300-1826961-0.05g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		0.05g	$528.0	2023-09-19
Enamine	EN300-1826961-0.1g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		0.1g	$553.0	2023-09-19
Enamine	EN300-1826961-0.25g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		0.25g	$579.0	2023-09-19
Enamine	EN300-1826961-0.5g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		0.5g	$603.0	2023-09-19
Enamine	EN300-1826961-1.0g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		1g	$986.0	2023-06-03
Enamine	EN300-1826961-2.5g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		2.5g	$1230.0	2023-09-19
Enamine	EN300-1826961-5.0g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		5g	$2858.0	2023-06-03
Enamine	EN300-1826961-10.0g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		10g	$4236.0	2023-06-03
Enamine	EN300-1826961-1g	2-(2,5-dimethoxyphenyl)ethanimidamide	885957-58-4		1g	$628.0	2023-09-19

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Additional information on 2-(2,5-dimethoxyphenyl)ethanimidamide

Recent Advances in the Study of 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4): A Comprehensive Research Brief

The compound 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the role of 2-(2,5-dimethoxyphenyl)ethanimidamide in modulating neurotransmitter systems. Preliminary findings suggest that this compound interacts with specific serotonin receptors, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to explore these interactions, providing a foundation for further preclinical studies.

In addition to its neurological applications, recent research has highlighted the potential of 2-(2,5-dimethoxyphenyl)ethanimidamide as an antimicrobial agent. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action at the molecular level. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for novel therapeutic agents.

The synthetic chemistry of 2-(2,5-dimethoxyphenyl)ethanimidamide has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with a focus on scalability for potential industrial applications. These advancements are critical for ensuring the compound's viability as a candidate for further drug development.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,5-dimethoxyphenyl)ethanimidamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to tackle these challenges, with the ultimate goal of advancing this compound to clinical trials.

In conclusion, the recent surge in research on 2-(2,5-dimethoxyphenyl)ethanimidamide (CAS: 885957-58-4) underscores its potential as a multifaceted therapeutic agent. From its interactions with neurotransmitter systems to its antimicrobial properties, this compound represents a promising avenue for future drug discovery. Continued investigation into its pharmacological profile and synthetic optimization will be essential for realizing its full therapeutic potential.